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Compound of Interest

Compound Name: KR-60436

Cat. No.: B1255814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
KR-60436 is a potent and selective small molecule inhibitor of Glycogen Synthase Kinase 3β

(GSK-3β), a key regulatory enzyme implicated in a multitude of cellular processes.

Dysregulation of GSK-3β activity has been linked to various pathologies, including

neurodegenerative diseases, metabolic disorders, and cancer. As a critical tool for investigating

the therapeutic potential of GSK-3β inhibition, the accurate and reproducible preparation of KR-
60436 stock solutions is paramount for obtaining reliable experimental results.

These application notes provide detailed protocols for the preparation, storage, and handling of

KR-60436 stock solutions. The information is intended to guide researchers in establishing

consistent experimental conditions for in vitro and in vivo studies involving the modulation of

GSK-3β signaling.
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Property Value Reference

Molecular Formula C₂₂H₂₂F₃N₃O₃ [1]

Molecular Weight 433.4 g/mol [1]

Appearance White to off-white solid General knowledge

Purity ≥98% (recommended) General knowledge

Solubility of KR-60436
Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) ≥ 50 mg/mL (≥ 115.37 mM)

A common solvent for

preparing high-concentration

stock solutions.[2][3]

Ethanol Sparingly soluble

May require warming. Ethanol

can have effects on cellular

systems.[4]

Water Insoluble
Not a suitable solvent for

primary stock solutions.

Experimental Protocols
Protocol 1: Preparation of a 10 mM KR-60436 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of KR-60436 in dimethyl

sulfoxide (DMSO).

Materials:

KR-60436 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or amber glass vials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibration: Allow the vial of KR-60436 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of KR-60436 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.334 mg

of KR-60436 (Molecular Weight = 433.4 g/mol ).

Dissolution:

Aseptically add the weighed KR-60436 powder to a sterile microcentrifuge tube or amber

glass vial.

Add the calculated volume of anhydrous DMSO. For a 10 mM solution with 4.334 mg of

KR-60436, add 1 mL of DMSO.

Cap the tube/vial securely.

Mixing: Vortex the solution for 1-2 minutes until the KR-60436 is completely dissolved.

Gentle warming in a 37°C water bath can be used to aid dissolution if necessary. Ensure the

solution is clear and free of particulates.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-

term storage (up to 1 year).

Protect the stock solution from light by using amber vials or by wrapping clear tubes in

aluminum foil.
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Calculation:

To calculate the mass of KR-60436 required for a specific volume and concentration, use the

following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) /

1000

Protocol 2: Preparation of Working Solutions
This protocol outlines the dilution of the 10 mM KR-60436 stock solution to prepare working

solutions for cell-based assays.

Materials:

10 mM KR-60436 stock solution in DMSO

Appropriate cell culture medium or buffer (e.g., DMEM, PBS)

Sterile microcentrifuge tubes

Pipettes and sterile filter tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM KR-60436 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in the desired cell culture

medium or buffer to achieve the final working concentration.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.[4]

Example Dilution for a 10 µM Working Solution:

To prepare 1 mL of a 10 µM working solution, add 1 µL of the 10 mM stock solution to 999

µL of cell culture medium.

Mix thoroughly by gentle pipetting.
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Application: Use the freshly prepared working solution immediately in your experiment. Do

not store diluted working solutions.
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Caption: KR-60436 inhibits GSK-3β, preventing β-catenin degradation and activating Wnt

signaling.
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Caption: Workflow for preparing KR-60436 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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